Cas no 2639409-72-4 (Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate)

• Product Name: Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate
• CAS No: 2639409-72-4
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5664717
• PubChem ID: 165896126
• Update Time: 2025-05-20

Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732600
• tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate
• 2639409-72-4
• Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C14H21N3O2/c1-14(2,3)19-13(18)11-8-16-12(17-9-11)10-4-6-15-7-5-10/h8-10,15H,4-7H2,1-3H3
• InChI Key： JWWRJGRUBFKFBK-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(C2CCNCC2)=NC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate

Recent Advances in the Application of Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate (CAS: 2639409-72-4) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate (CAS: 2639409-72-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile chemical structure, which allows for further functionalization and optimization. This research brief aims to summarize the latest findings regarding the applications, synthetic routes, and pharmacological potential of this compound.

One of the most notable applications of Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate is its role as a precursor in the synthesis of small-molecule kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated the compound's utility in developing selective inhibitors for specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, showing promising results in preclinical models of non-small cell lung cancer (NSCLC).

In addition to its role in oncology, Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate has been explored in the context of neurodegenerative diseases. A recent study in ACS Chemical Neuroscience (2024) utilized this compound to develop modulators of the PI3K/AKT/mTOR pathway, which is implicated in Alzheimer's disease and other neurodegenerative conditions. The study highlighted the compound's ability to enhance blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.

The synthetic accessibility of Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing improvements in yield and purity. The study employed a combination of palladium-catalyzed cross-coupling and selective deprotection strategies, which could facilitate its broader use in industrial-scale pharmaceutical production.

Pharmacokinetic and toxicity studies of derivatives based on this compound have also advanced. Recent in vitro and in vivo evaluations, as reported in European Journal of Pharmaceutical Sciences (2023), suggest that modifications to the pyrimidine core can significantly alter metabolic stability and bioavailability. These findings are instrumental in guiding the design of next-generation therapeutics with improved safety and efficacy profiles.

In conclusion, Tert-butyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate (CAS: 2639409-72-4) continues to be a valuable scaffold in medicinal chemistry, with recent research underscoring its potential in diverse therapeutic areas. Its versatility, coupled with advances in synthetic methodologies and pharmacological characterization, positions it as a critical building block for future drug discovery efforts. Further studies are warranted to explore its full potential, particularly in combination therapies and targeted drug delivery systems.